Cas no 869709-85-3 (5-2-(Piperidin-1-yl)ethyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-2-(Piperidin-1-yl)ethyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 869709-85-3
• MF: C₁₂H₂₀N₄S
• MW: 252.379000663757
• MDL: MFCD07343886
• CID: 3108548
• PubChem ID: 7130850
• Update Time: 2025-11-06

5-2-(Piperidin-1-yl)ethyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-allyl-5-(2-piperidin-1-ylethyl)-4H-1,2,4-triazole-3-thiol
• 3-(2-piperidin-1-ylethyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• Z104341526
• DTXSID601130688
• AKOS033004460
• EN300-14518
• 2,4-Dihydro-5-[2-(1-piperidinyl)ethyl]-4-(2-propen-1-yl)-3H-1,2,4-triazole-3-thione
• HMS1776C16
• 5-[2-(piperidin-1-yl)ethyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 869709-85-3
• CS-0234651
• 5-[2-(piperidin-1-yl)ethyl]-4-(prop-2-en-1-yl)-2H-1,2,4-triazole-3-thione
• 5-2-(Piperidin-1-yl)ethyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD07343886
• Inchi： 1S/C12H20N4S/c1-2-7-16-11(13-14-12(16)17)6-10-15-8-4-3-5-9-15/h2H,1,3-10H2,(H,14,17)
• InChI Key： PURQARDDFGQWEB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCN2CCCCC2)N1CC=C

Computed Properties

• Exact Mass: 252.14086783Da
• Monoisotopic Mass: 252.14086783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-2-(Piperidin-1-yl)ethyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-2-(Piperidin-1-yl)ethyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 869709-85-3) and Its Emerging Applications in Chemical Biology

The compound 5-2-(Piperidin-1-yl)ethyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 869709-85-3) represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic thiol derivative, characterized by its intricate structural framework, combines a piperidine moiety with a propenyl-substituted 1,2,4-triazole core, making it a promising candidate for exploring novel biochemical interactions and therapeutic applications.

At the heart of its chemical identity lies the piperidin-1-yl group, a nitrogen-containing heterocycle renowned for its ability to enhance binding affinity and metabolic stability in drug-like molecules. The presence of this moiety not only contributes to the compound's solubility and bioavailability but also opens avenues for exploring its role in modulating protein-protein interactions and enzyme kinetics. Recent studies have highlighted the potential of piperidine derivatives in targeting a wide range of biological pathways, including those implicated in neurological disorders and cancer.

The propenyl substituent attached to the 4-position of the 1,2,4-triazole ring introduces additional conformational flexibility and electronic properties to the molecule. This feature is particularly intriguing from a pharmacological perspective, as it allows for fine-tuning of receptor binding affinity and selectivity. The triazole ring itself is a well-established scaffold in medicinal chemistry, known for its stability and ability to engage with various biological targets. Specifically, the 4H-1,2,4-triazole core has been extensively studied for its antimicrobial and anti-inflammatory properties, making it a compelling choice for developing novel therapeutic agents.

The thiol (-SH) functional group at the 3-position of the triazole ring adds another layer of complexity to this compound. Thiols are well-known for their redox-active properties and their ability to participate in disulfide bond formation, which is crucial for protein structure and function. In biological systems, thiols play a pivotal role in enzyme catalysis and signal transduction pathways. Therefore, incorporating a thiol group into a drug candidate could potentially enhance its interaction with biological targets or improve its pharmacokinetic profile.

Recent advancements in chemical biology have underscored the importance of small-molecule probes that can modulate specific biological processes with high precision. The compound 5-2-(Piperidin-1-yl)ethyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 869709-85-3) aligns well with this trend, as its unique structural features suggest potential applications in several key areas of biomedical research.

One particularly promising area is cancer research. The ability of piperidine derivatives to disrupt oncogenic signaling pathways has been widely documented. Moreover, the propenyl group may facilitate selective binding to cancer-specific targets or enhance drug delivery systems designed for tumor therapy. Preclinical studies have begun to explore the antiproliferative effects of similar triazole-thiol compounds, revealing promising results in inhibiting cell viability and inducing apoptosis in cancer cell lines.

In addition to oncology applications, this compound has shown potential in neurodegenerative disease research. The piperidine moiety's interaction with central nervous system receptors has been extensively studied, particularly in the context of Alzheimer's and Parkinson's diseases. The thiol group may further enhance its ability to cross the blood-brain barrier or interact with redox-sensitive neuronal pathways implicated in neurodegeneration. Emerging data suggest that such derivatives could serve as valuable tools for developing next-generation therapeutics targeting neuroinflammatory processes.

The antimicrobial potential of 5-2-(Piperidin-1-yl)ethyl-4-(propenyl)-4H-imidazolone-thiol (CAS No. 869709853) is another area of growing interest. The combination of piperidine and triazole scaffolds has been reported to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is attributed to their ability to interfere with bacterial cell wall synthesis and membrane integrity. Furthermore, the thiol group may contribute to their mechanism of action by participating in redox-mediated bacterial killing.

From a synthetic chemistry perspective, 5 - 2 - ( Piperidin - 1 - yl ) ethyl - 4 - ( prop - 2 - en - 1 - yl ) - 4 H - 1 , 2 , 4 - triazole - 3 - thiol ( CAS No . 869709853 ) offers a versatile platform for further derivatization and structure-based drug design . The presence of multiple reactive sites allows chemists to modify its pharmacophoric features while maintaining its core biological activity . For instance , introducing additional functional groups such as amides , carboxylic acids , or alcohols could enhance its solubility , bioavailability , or target specificity .

The growing body of evidence supporting the therapeutic potential of this compound underscores its significance as an emerging entity in chemical biology . As research continues to uncover new biological functions and mechanisms associated with piperidine derivatives , triazole-thiol compounds like 5 - 2 - ( Piperidin - 1 - yl ) ethyl - 4 - ( propenyl ) imidazolone thiol ( CAS No . 869709853 ) are poised to play an increasingly important role in drug discovery efforts aimed at addressing some of today's most pressing medical challenges .